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Compound of Interest

Compound Name: 6-Hydroxy-2-naphthoic acid

Cat. No.: B101515

For researchers, scientists, and drug development professionals navigating the landscape of
high-performance materials, this guide offers an objective comparison of polymers based on 6-
Hydroxy-2-naphthoic acid (HNA). These liquid crystal polymers (LCPs) are renowned for
their exceptional thermal stability, mechanical strength, and chemical resistance, making them
prime candidates for demanding applications in various scientific fields. This report benchmarks
the properties of HNA-based polymers against other leading high-performance thermoplastics,
supported by experimental data and detailed testing protocols.

Data Presentation: A Comparative Analysis

The following tables summarize the key mechanical, thermal, and physical properties of HNA-
based Liquid Crystal Polymers (LCPs), specifically various grades of Vectra™, and compare
them with Polyether ether ketone (PEEK) and another class of LCP, Xydar™.

Table 1: Mechanical Properties of High-Performance Polymers
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Vectra™ Vectra™ Xydar™ G-
A130 (30% E130i (30% PEEK 930 (30% Test
Property .
Glass Glass (Unfilled) Glass Method
Filled) Filled) Filled)
Tensile
_ 24,000 22,000 14,500 22,000 ASTM D638
Strength (psi)
Tensile
_ 2,000,000 1,800,000 550,000 2,100,000 ASTM D638
Modulus (psi)
Elongation at
2.2 2.9 35 2.0 ASTM D638
Break (%)
Flexural
_ 2,100,000 1,700,000 600,000 2,000,000 ASTM D790
Modulus (psi)
Notched Izod
Impact (ft- 1.9 2.5 1.0 1.8 ASTM D256
lb/in)

Table 2: Thermal and Physical Properties of High-Performance Polymers
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Vectra™ Vectra™ Xydar™ G-
A130 (30% E130i (30% PEEK 930 (30% Test
Property .
Glass Glass (Unfilled) Glass Method
Filled) Filled) Filled)
Melting
Temperature 280 280 343 355 ASTM D3418
4
Heat
Deflection
Temperature 270 260 157 271 ASTM D648
@ 1.8 MPa
(°C)
Coefficient of
Linear
Thermal
_ 5 9 47 10 ASTM E831
Expansion
(flow, ppm/
OC)
Density
1.61 1.61 1.32 1.60 ASTM D792
(9/cm?)
Water
Absorption 0.02 0.03 0.15 0.04 ASTM D570
(24 hrs, %)
Flammability
V-0 V-0 V-0 V-0 uL94
(UL94)

Experimental Protocols

Detailed methodologies for the key experiments cited in the data tables are provided below.
These protocols are based on internationally recognized ASTM standards to ensure
reproducibility and comparability of the results.

Mechanical Properties Testing
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Tensile Properties (ASTM D638):

This test method is used to determine the tensile properties of unreinforced and reinforced
plastics.

e Specimen Preparation: Test specimens are prepared in a standard dumbbell shape, either by
injection molding or by machining from a sheet or plate. The dimensions of the specimen
depend on the thickness and rigidity of the material.

» Conditioning: Specimens are conditioned at a standard temperature (23 £ 2 °C) and relative
humidity (50 * 5%) for a minimum of 40 hours prior to testing.

» Testing Procedure: The specimen is mounted in the grips of a universal testing machine. A
tensile load is applied to the specimen at a constant rate of crosshead movement until the
specimen fractures. The force and elongation are continuously recorded.

o Data Analysis: From the stress-strain curve, the tensile strength, tensile modulus, and
elongation at break are calculated.

Thermal Properties Testing

Melting Temperature (ASTM D3418) and Glass Transition Temperature (ASTM E1356):

Differential Scanning Calorimetry (DSC) is employed to determine the thermal transitions of
polymers.

o Sample Preparation: A small sample of the polymer (typically 5-10 mg) is accurately weighed
and hermetically sealed in an aluminum pan.

o DSC Analysis: The sample pan and an empty reference pan are placed in the DSC cell. The
cell is heated at a controlled rate (e.g., 10 °C/min). The difference in heat flow between the
sample and the reference is measured as a function of temperature.

o Data Interpretation: The melting temperature (Tm) is identified as the peak of the
endothermic melting curve. The glass transition temperature (Tg) is determined as the
midpoint of the step change in the heat flow curve.
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Mandatory Visualization

The following diagrams illustrate key processes and relationships relevant to 6-Hydroxy-2-
naphthoic acid-based polymers.
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 To cite this document: BenchChem. [A Comparative Benchmarking Guide to 6-Hydroxy-2-
naphthoic Acid-Based Polymers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101515#benchmarking-the-properties-of-6-hydroxy-
2-naphthoic-acid-based-polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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